Cas no 18119-98-7 (3-Aminoestra-1,3,5(10)-trien-17-one)

• Product Name: 3-Aminoestra-1,3,5(10)-trien-17-one
• CAS No: 18119-98-7
• MF: C₁₈H₂₃NO
• MW: 269.381325006485
• MDL: MFCD07369811
• CID: 122786
• PubChem ID: 11300192
• Update Time: 2025-04-18

3-Aminoestra-1,3,5(10)-trien-17-one Chemical and Physical Properties

Names and Identifiers

• Estra-1,3,5(10)-trien-17-one,3-amino-
• (8R,9S,13S,14S)-3-AMINO-13- METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-CYCLOPENTA[A]PHENANTHREN-17-ONE
• (8R,9S,13S,14S)-3-AMINO-13- METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-CYCLOPENTA[A]PHENANTHREN-17-ONE
• 3-amino-1,3,5(10)-estratrien-17-one
• 3-amino-13-methyl-6,7,8,9,11,12,13,14,15,16-decahydro-cyclopenta[a]phenanthren-17-one
• 3-aminoesta-1,3,5(10)-trien-17-one
• 3-amino-estra-1,3,5(10)-trien-17-one
• 3-aminoestrone
• 3-Amino-oestra-1,3,5(10)-trien-17-on
• 3-amino-oestrone
• A812595
• ZB0578
• AKOS025402230
• AC-6723
• (3aS,3bR,9bS,11aS)-7-amino-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-one
• 18119-98-7
• SCHEMBL6688325
• CHEMBL3949089
• 4-methoxy-4-nitrobiphenyl
• (8R,9S,13S,14S)-3-Amino-13-methyl-7,8,9,11,12,13,15,16-octahydro-6H-cyclopenta[a]phenanthren-17(14H)-one
• (8R,9S,13S,14S)-3-amino-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthren-17-one
• (8R,9S,13S,14S)-3-AMINO-13-METHYL-6,7,8,9,11,12,13,14,15,16-DECAHYDRO-CYCLOPENTA[A]PHENANTHREN-17-ON
• 3-Aminoestra-1,3,5(10)-trien-17-one

• MDL： MFCD07369811
• Inchi： 1S/C18H23NO/c1-18-9-8-14-13-5-3-12(19)10-11(13)2-4-15(14)16(18)6-7-17(18)20/h3,5,10,14-16H,2,4,6-9,19H2,1H3/t14-,15-,16+,18+/m1/s1
• InChI Key： UNBVZLXCQDVEGX-CBZIJGRNSA-N
• SMILES： O=C1CC[C@H]2[C@@H]3CCC4C=C(C=CC=4[C@H]3CC[C@@]21C)N

Computed Properties

• Exact Mass: 269.17800
• Monoisotopic Mass: 269.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09000
• LogP: 4.27520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids